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Chemical Profile of Suc-Ala-Ala-Pro-Gly-pNA
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Compound Focus: Suc-Ala-Ala-Pro-Gly-pNA
Cat. No.: S12867471

The table below summarizes the key identifying information and chemical properties for this research

compound:
Property Description
Full Name Suc-Ala-Ala-Pro-Gly-pNA [1]
CAS Number 72682-68-9 [1]
Abbreviation Suc-AAPG-pNA [1]

Molecular Formula C23H30N60Os9 [1]
Molar Mass 534.52 g/mol [1]

Intended Use For research use only in various biochemical studies; not for human use [1]

General Principles of pNA Substrate Use

While specific protocols for Suc-AAPG-pNA are not available in the search results, chromogenic p-

nitroanilide (pNA) substrates share a common mechanism of action that can guide experimental design.

Mechanism of Action
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These substrates are synthetic peptides linked to a p-nitroaniline (pNA) molecule. When the target enzyme
cleaves the peptide bond, it releases the pNA group. The free pNA absorbs light strongly at a wavelength of
around 405 nm, producing a yellow color that can be measured spectrophotometrically. The rate of increase

in absorbance is directly proportional to the enzyme's activity [2] [3].

The following diagram illustrates the general workflow for using these substrates in enzyme activity assays:
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Click to download full resolution via product page

Context from Related Substrates
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To provide context, other peptides in the same family are used to study enzyme specificity. The table below

compares Suc-AAPG-pNA with several related substrates mentioned in the search results.

Substrate Name

Abbreviation

CAS Number Reported Research Application

Suc-Ala-Ala-Pro- Suc-AAPG- 72682-68-9 Research of various biochemical [1]
Gly-pNA pNA

Suc-Ala-Ala-Pro- Suc-AAPL- 70968-04-6 Substrate for human pancreatic elastase 2
Leu-pNA pNA [4]

Suc-Ala-Glu-Pro- Suc-AEPF- 128802-76-6 Chromogenic substrate for peptidylprolyl
Phe-pNA pNA isomerase Pinl [5] [2]

Suc-Ala-Ala-Pro- Suc-AAPF- 70967-97-4 Chromogenic substrate for cathepsin G
Phe-pNA pNA (Km = 1.7 mM) [3]

Suc-Ala-Ala-Pro- Suc-AAPV- Information Substrate for human neutrophil elastase [6]
Val-pNA pNA from [6]

Experimental Design Considerations

When planning your experiments with Suc-Ala-Ala-Pro-Gly-pNA, consider the following aspects:

e Solution Preparation: pNA substrates are often dissolved in high-quality DMSO or water, depending
on their solubility. Search results indicate that for a similar compound, Suc-AAPF-pNA, a 25 mg/mL
solution in DMF was prepared [3]. Always refer to the product's Certificate of Analysis for lot-specific

recommendations.

Storage Conditions: Store the substrate as recommended. For Suc-AAPG-pNA, room temperature
transport is indicated, but long-term storage should follow the Certificate of Analysis [1]. Related
compounds are often stored at -20°C, protected from light and moisture [5].

Positive Control: Include a known, active enzyme preparation that is specific to the AAPG sequence
to validate your assay system.

Negative Control: Run a reaction without the enzyme to account for any non-enzymatic hydrolysis of
the substrate.
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Limitations and Safety

¢ Research Use Only: All sources emphasize that Suc-Ala-Ala-Pro-Gly-pNA and related compounds
are for research use only and not for human or veterinary use [1] [5].

¢ Safety: When handling chemical reagents, appropriate personal protective equipment (PPE) such as
gloves and eyeshields should be worn [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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